Cas no 19847-10-0 (Pyrazine-2-carbonyl chloride)

• Product Name: Pyrazine-2-carbonyl chloride
• CAS No: 19847-10-0
• MF: C₅H₃ClN₂O
• MW: 142.543119668961
• MDL: MFCD00792886
• CID: 88135
• PubChem ID: 88279
• Update Time: 2025-04-18

Pyrazine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2-carbonyl chloride
• 2-Pyrazinecarbonyl chloride
• 2-Pyrazinecarbonyl chloride , Tech.
• 2-pyrazinylcarbonyl chloride
• pyrazin-2-oyl chloride
• Pyrazine-2-carboxylic acid chloride
• Pyrazinecarbonyl chloride
• pyrazinecarboxylic acid chloride
• TIMTEC-BB SBB010290
• 2-PYRAZINECARBONYL CHLORIDE: TECH.
• ASINEX-REAG BAS 07703829
• Pyrazine-2-carbonyl chloride, 90+%
• Pyrazine-2-carbonyl chloride, technical, 90%
• BB 0256603
• pyrazinoyl chloride
• EN300-235977
• FT-0685395
• H9QU868NP8
• BP-10626
• F2158-0312
• A22720
• O=C(Cl)C1=CN=CC=N1
• EINECS 243-367-4
• Pyrazine-2-carbonylchloride
• DTXSID10173592
• 2-pyrazine carboxylic acid chloride
• AC-703
• AKOS005207071
• Benzyl6-bromohexylether
• 2-pyrazinecarbonyl chloride, AldrichCPR
• 19847-10-0
• TXJKATOSKLUITR-UHFFFAOYSA-N
• SCHEMBL417976
• MFCD00792886
• NS00048621
• 2-pyrazine carbonyl chloride
• BS-21919
• pyrazine 2-carbonyl chloride
• J-510302
• G71093
• 2-Pyrazinecarbonylchloride

• MDL： MFCD00792886
• Inchi： 1S/C5H3ClN2O/c6-5(9)4-3-7-1-2-8-4/h1-3H
• InChI Key： TXJKATOSKLUITR-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 141.99300
• Monoisotopic Mass: 141.99339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.393
• Melting Point: 41°C
• Boiling Point: 214.5°C at 760 mmHg
• Flash Point: 83.5°C
• Refractive Index: 1.551
• Water Partition Coefficient: Reacts with water.
• PSA: 42.85000
• LogP: 0.85560
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Pyrazine-2-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：II
• Storage Condition：Sealed in dry,2-8°C